molecular formula C22H27N7O2 B6548572 1-cyclopentanecarbonyl-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine CAS No. 946364-64-3

1-cyclopentanecarbonyl-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

Cat. No.: B6548572
CAS No.: 946364-64-3
M. Wt: 421.5 g/mol
InChI Key: CFBHJLSKEYLEGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a piperazine core substituted at the 1-position with a cyclopentanecarbonyl group and at the 4-position with a 3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl moiety. The triazolo-pyrimidine scaffold is a fused heterocyclic system known for its role in kinase inhibition and receptor modulation, while the 4-ethoxyphenyl group may enhance lipophilicity and target engagement. Synthesis likely involves coupling a preformed triazolo-pyrimidine intermediate with a cyclopentanecarbonyl-piperazine derivative, analogous to methods described for related arylpiperazines .

Properties

IUPAC Name

cyclopentyl-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27N7O2/c1-2-31-18-9-7-17(8-10-18)29-21-19(25-26-29)20(23-15-24-21)27-11-13-28(14-12-27)22(30)16-5-3-4-6-16/h7-10,15-16H,2-6,11-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CFBHJLSKEYLEGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5CCCC5)N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Comparison

The table below summarizes key structural differences and their implications:

Compound Name Core Heterocycle Piperazine Substituent Key Structural Features Hypothesized Biological Role
Target Compound Triazolo[4,5-d]pyrimidine 1-cyclopentanecarbonyl Rigid cyclopentane ring; 4-ethoxyphenyl Kinase inhibition or GPCR modulation (e.g., adenosine receptors) due to triazolo-pyrimidine
1-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]-4-(4-methoxybenzenesulfonyl)piperazine Triazolo[4,5-d]pyrimidine 4-(4-methoxybenzenesulfonyl) Sulfonyl group enhances solubility Improved metabolic stability due to sulfonate’s resistance to esterases
4-(1H-pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one Pyrazolo[4,3-d]pyrimidinone 4-(trifluoromethyl)phenyl Trifluoromethyl boosts lipophilicity Kinase inhibition (e.g., phosphodiesterase or JAK family targets)
4-Methyl-piperazine-1-carboxylic acid cyclopentyl ester derivatives Pyrrolo-triazolo-pyrazine Cyclopentyl esters/acetyl Ester groups for prodrug activation Designed for CNS penetration via ester hydrolysis

Pharmacological and Physicochemical Properties

  • Metabolic Stability : The 4-ethoxyphenyl group may slow oxidative metabolism compared to unsubstituted phenyl rings. Sulfonyl derivatives () resist esterase cleavage, whereas cyclopentanecarbonyl could be susceptible to amidases .
  • Target Selectivity: The triazolo-pyrimidine core is associated with adenosine receptor antagonism, while pyrazolopyrimidinones () often target kinases. Substituent bulk (cyclopentane vs. trifluoromethyl) may fine-tune receptor affinity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.